2-Ethyl-2-(methylcarbamoyl)butanoic acid
Description
2-Ethyl-2-(methylcarbamoyl)butanoic acid is a substituted butanoic acid derivative characterized by a methylcarbamoyl functional group (-NH-C(O)-CH₃) at the 2-position of the ethyl-substituted carbon chain. The methylcarbamoyl group distinguishes it from other butanoic acid derivatives by introducing a secondary amide moiety, which may influence solubility, metabolic stability, and intermolecular interactions.
Properties
CAS No. |
27166-55-8 |
|---|---|
Molecular Formula |
C8H15NO3 |
Molecular Weight |
173.21 g/mol |
IUPAC Name |
2-ethyl-2-(methylcarbamoyl)butanoic acid |
InChI |
InChI=1S/C8H15NO3/c1-4-8(5-2,7(11)12)6(10)9-3/h4-5H2,1-3H3,(H,9,10)(H,11,12) |
InChI Key |
CMXRCMBKCBYXMW-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CC)(C(=O)NC)C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Properties of Compared Compounds
| Compound Name | CAS Number | Molecular Formula | Molecular Weight (g/mol) | Functional Group |
|---|---|---|---|---|
| 2-Ethyl-2-(hydroxymethyl)butanoic acid | 5904-58-5 | C₇H₁₄O₃ | 146.19 | Hydroxymethyl |
| 2-(Ethoxycarbonyl)-2-methylbutanoic acid | 80163-58-2 | C₈H₁₄O₄ | 174.19 | Ethoxycarbonyl |
| Butanoic acid | 107-92-6 | C₄H₈O₂ | 88.11 | Carboxylic acid |
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